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Compound of Interest

Compound Name: 2,4-Difluoroanisole

CAS No.: 452-10-8

Cat. No.: B1330354

Get Quote

2,4-Difluoroanisole is a versatile chemical intermediate recognized for its unique electronic

and steric properties conferred by the fluorine and methoxy substituents on the benzene ring.

[1]

Primary Identifier:

CAS Number: 452-10-8[1][2][3][4]

Nomenclature and Formula:

IUPAC Name: 1,2-difluoro-4-methoxybenzene

Synonym: Benzene, 2,4-difluoro-1-methoxy-[3]

Molecular Formula: C₇H₆F₂O[1][2][3]

Molecular Weight: 144.12 g/mol [1][2]

Physicochemical Data Summary:
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Property Value Source

Appearance
Colorless to light yellow clear

liquid
[1]

Purity ≥ 99% (by GC) [1]

Density 1.24 g/mL [1]

Boiling Point 53 °C at 18 mmHg [1]

Refractive Index n20/D 1.47 [1]

Storage Temperature 2 - 8 °C [1]

The Mechanistic Impact of Difluorination
The presence of two fluorine atoms on the anisole ring is not a trivial modification; it is a

strategic design element that fundamentally alters the molecule's reactivity and

physicochemical profile. Understanding this is key to leveraging its full potential in synthesis.

Enhanced Reactivity and Stability: The fluorine atoms act as strong electron-withdrawing

groups, influencing the electron density of the aromatic ring. This electronic perturbation

enhances stability while simultaneously activating specific positions for nucleophilic aromatic

substitution (SNAr) reactions, a cornerstone of modern synthetic chemistry.[1]

Modulation of Physicochemical Properties: In the context of drug discovery, fluorination is a

well-established strategy for improving a molecule's metabolic stability and lipophilicity. The

introduction of C-F bonds can block sites of metabolic oxidation and enhance membrane

permeability, leading to superior pharmacokinetic profiles in active pharmaceutical

ingredients (APIs).

Improved Solubility and Selectivity: The unique electronic nature of 2,4-Difluoroanisole
often leads to improved solubility and greater selectivity in chemical reactions, which is

highly beneficial for achieving higher yields and purer products in the synthesis of

pharmaceuticals and agrochemicals.[1]

Synthesis and Manufacturing Workflow
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While multiple proprietary methods exist, a common and logical synthetic approach to 2,4-
Difluoroanisole involves the methylation of 2,4-difluorophenol. The precursor, 2,4-

difluorophenol, is typically synthesized from 2,4-difluoroaniline via a diazotization-hydrolysis

sequence. This multi-step process is scalable and relies on well-understood, robust chemical

transformations.

Plausible Synthetic Pathway
The synthesis can be conceptualized as a two-stage process starting from the readily available

2,4-difluoroaniline.

Diazotization of 2,4-Difluoroaniline: The primary amine of 2,4-difluoroaniline is converted into

a diazonium salt using sodium nitrite under acidic conditions, typically at low temperatures

(0-5 °C) to ensure the stability of the diazonium intermediate.[5]

Hydrolysis to 2,4-Difluorophenol: The resulting diazonium salt is unstable and is immediately

hydrolyzed, often by warming the solution, to replace the diazonium group with a hydroxyl

group, yielding 2,4-difluorophenol.[5]

Williamson Ether Synthesis: The final step involves the O-methylation of 2,4-difluorophenol

using a methylating agent (e.g., dimethyl sulfate or methyl iodide) in the presence of a

suitable base (e.g., potassium carbonate) to form the target 2,4-Difluoroanisole.
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Stage 1: Precursor Synthesis

Stage 2: Methylation

2,4-Difluoroaniline

Diazonium Salt Intermediate

 NaNO₂, H₂SO₄

(0-5 °C) 2,4-Difluorophenol

 H₂O, Δ
(Hydrolysis)

2,4-Difluoroanisole

 (CH₃)₂SO₄, K₂CO₃

(Ether Synthesis)

Click to download full resolution via product page

Caption: Plausible two-stage synthesis pathway for 2,4-Difluoroanisole.

Key Applications in Research and Development
2,4-Difluoroanisole is not an end product but a high-value building block. Its utility spans

several high-tech industries.

Pharmaceutical Development: It serves as a key intermediate in the synthesis of various

pharmaceuticals, particularly anti-inflammatory drugs, analgesics, and anti-cancer agents.[6]

Its structure is a recurring motif in molecules designed to have enhanced efficacy and better

metabolic profiles.[1]

Agrochemical Formulations: The compound is used to create advanced herbicides,

pesticides, and fungicides. The fluorine atoms contribute to the stability and performance of

these agrochemical products, leading to more effective crop protection.[1]

Materials Science: In high-performance applications, 2,4-Difluoroanisole is employed in the

production of specialty polymers and resins.[1] The resulting materials often exhibit
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enhanced thermal and chemical resistance.[1]

Analytical Chemistry: Due to its stable and well-characterized nature, it is also utilized as a

standard in chromatography and mass spectrometry for the accurate analysis of complex

chemical mixtures.[1]

Quality Control and Analytical Workflow
Ensuring the purity and identity of 2,4-Difluoroanisole is paramount for its successful

application, especially in pharmaceutical synthesis where impurities can have critical

consequences. A robust quality control (QC) workflow is a self-validating system that

guarantees material specifications are met.

Standard QC Protocol: Gas Chromatography (GC)
The purity of 2,4-Difluoroanisole is typically assessed using Gas Chromatography with a

Flame Ionization Detector (GC-FID).

Sample Preparation: A dilute solution of 2,4-Difluoroanisole is prepared in a high-purity

volatile solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1

mg/mL.

Instrument Setup:

Column: A non-polar capillary column (e.g., DB-1 or HP-5) is installed.

Injector: Set to 250 °C with a split ratio of 50:1.

Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 250 °C at 15 °C/min.

Detector (FID): Set to 280 °C.

Carrier Gas: Helium or Hydrogen with a constant flow rate.

Injection: 1 µL of the prepared sample is injected into the GC.

Data Analysis: The resulting chromatogram is analyzed. The purity is calculated based on

the area percentage of the main peak corresponding to 2,4-Difluoroanisole. The
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acceptance criterion is typically ≥ 99.0%.

Validation: The system is validated by running a solvent blank to check for baseline noise

and a known standard to confirm retention time and detector response.

Receive Raw Material
(2,4-Difluoroanisole)

Sample Preparation
(1 mg/mL in DCM)

Sampling GC-FID AnalysisInjection Data Review
(Purity ≥ 99.0%?)

Release for UseYes

Reject Batch

No

Click to download full resolution via product page

Caption: Standard Quality Control workflow for 2,4-Difluoroanisole.

Safety, Handling, and Storage
Proper handling of 2,4-Difluoroanisole is essential for laboratory safety. It is classified as a

Dangerous Good for transport, indicating a need for careful management.[2]

Handling: Work should be conducted in a well-ventilated area or a chemical fume hood.

Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves,

and a lab coat, must be worn to avoid skin and eye contact.

Storage: The compound should be stored in a cool, dry place away from sources of ignition.

[1] The recommended storage temperature is between 2-8 °C to maintain its stability and

quality.[1] Containers should be kept tightly closed.

Incompatibilities: Avoid contact with strong acids, strong bases, and strong oxidizing agents.

Conclusion
2,4-Difluoroanisole (CAS: 452-10-8) is more than just a chemical intermediate; it is an

enabling tool for innovation in the life sciences and materials industries. Its difluorinated

structure provides a unique combination of stability, reactivity, and property-enhancing

characteristics that are highly sought after in the development of next-generation

pharmaceuticals, agrochemicals, and high-performance materials. A thorough understanding of
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its properties, synthesis, and handling is crucial for any scientist or researcher aiming to

leverage this powerful molecular building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemimpex.com/products/46309
https://www.scbt.com/p/2-4-difluoroanisole-452-10-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=452-10-8&Units=SI
https://www.xieshichem.com/product_detail_en/id/92.html
https://pdf.benchchem.com/48/Technical_Support_Center_Synthesis_of_2_4_Difluorophenol.pdf
https://www.chemimpex.com/products/46012
https://www.benchchem.com/product/b1330354/docs#core-chemical-identity-and-properties
https://www.benchchem.com/product/b1330354/docs#core-chemical-identity-and-properties
https://www.benchchem.com/product/b1330354/docs#core-chemical-identity-and-properties
https://www.benchchem.com/product/b1330354?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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